Cas no 863511-38-0 (N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide)

• Product Name: N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide
• CAS No: 863511-38-0
• MF: C₁₅H₁₄N₂O₃S₃
• MW: 366.478259563446
• CID: 6302850
• PubChem ID: 18554590
• Update Time: 2025-10-23

N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide
• AKOS024596746
• ZINC04166836
• F0684-0323
• N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl}thiophene-2-sulfonamide
• 863511-38-0
• SR-01000138831-1
• SR-01000138831
• N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)thiophene-2-sulfonamide
• N-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]thiophene-2-sulfonamide

• Inchi： 1S/C15H14N2O3S3/c1-20-13-6-4-11(5-7-13)15-17-12(10-22-15)9-16-23(18,19)14-3-2-8-21-14/h2-8,10,16H,9H2,1H3
• InChI Key： STTMUJXGHKTEJZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCC1=CSC(C2C=CC(=CC=2)OC)=N1)(=O)=O

Computed Properties

• Exact Mass: 366.01665583g/mol
• Monoisotopic Mass: 366.01665583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 133Ų

Additional information on N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide

N-{2-(4-Methoxyphenyl)-1,3-Thiazol-4-ylmethyl}Thiophene-2-Sulfonamide: A Comprehensive Overview

N-{2-(4-Methoxyphenyl)-1,3-Thiazol-4-ylmethyl}Thiophene-2-Sulfonamide, identified by the CAS Registry Number 863511-38-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule combines a thiazole ring, a thiophene moiety, and a sulfonamide group, making it a versatile candidate for further research and development.

The thiazole ring in this compound is a key structural feature, contributing to its stability and reactivity. Thiazoles are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and oxidations. The presence of the 4-methoxyphenyl group further enhances the compound's electronic properties, making it suitable for applications in drug design and material science. Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials with tailored electronic properties.

The thiophene moiety in the molecule plays a crucial role in determining its optical and electronic characteristics. Thiophenes are widely used in the synthesis of conjugated systems, which are essential in organic electronics and optoelectronic devices. The sulfonamide group adds another layer of functionality, enabling the compound to participate in hydrogen bonding and other non-covalent interactions. This makes it an attractive candidate for use in drug delivery systems and as a building block for more complex molecules.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high precision. Researchers have developed efficient methodologies for constructing the thiazole-thiophene scaffold, leveraging modern catalytic techniques and green chemistry principles. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical synthesis.

In terms of biological activity, N-{2-(4-Methoxyphenyl)-1,3-Thiazol-4-ylmethyl}Thiophene-2-Sulfonamide has shown promise as an inhibitor of certain enzymes and receptors. Preclinical studies suggest that it may have applications in treating inflammatory diseases and neurodegenerative disorders. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts.

The compound's stability under various conditions has been extensively studied, revealing its suitability for use in harsh chemical environments. This property is particularly advantageous in industrial applications where robustness is required. Additionally, its solubility profile has been optimized through structural modifications, enhancing its bioavailability and making it more amenable to pharmacological testing.

From an environmental standpoint, the biodegradability of this compound has been assessed to ensure minimal ecological impact. Its degradation pathways have been characterized, providing insights into its behavior in natural ecosystems. This information is critical for regulatory compliance and responsible chemical management.

In conclusion, N-{2-(4-Methoxyphenyl)-1,3-Thiazol-4-ylmethyl}Thiophene-2-Sulfonamide (CAS No: 863511-38-0) represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge synthetic methods and promising biological activities, positions it as a key player in future research and development efforts across multiple disciplines.